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Compound of Interest

Compound Name: 2,3-Dimethylbutane

Cat. No.: B166060

This guide provides a detailed comparison of the boiling points of the five structural isomers of
hexane. The information is intended for researchers, scientists, and professionals in drug
development who require a fundamental understanding of the physicochemical properties of
aliphatic hydrocarbons. This document presents experimental data, outlines the methodologies
for boiling point determination, and illustrates the relationship between molecular structure and
boiling point.

Data Presentation: Boiling Points of Hexane
Isomers

The boiling points of the hexane isomers are inversely related to the degree of branching in
their molecular structure. Increased branching leads to a more compact, spherical shape,
which reduces the surface area available for intermolecular van der Waals forces (specifically,
London dispersion forces). Weaker intermolecular forces require less energy to overcome,
resulting in lower boiling points.[1][2][3][4] The unbranched isomer, n-hexane, exhibits the
strongest intermolecular attractions and consequently has the highest boiling point among the
iIsomers.[2]
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Isomer Name Structure Boiling Point (°C) Boiling Point (K)
n-Hexane CH3(CHz)aCHs 68.5 - 69.1[5] 341.6 - 342.2
CH3CH(CH3)CH2CH:2
2-Methylpentane 60 - 62[6] 333-335
CHs
CHsCH2CH(CH3s)CH:2
3-Methylpentane CH 62.9 - 63.7[7] 336.0 - 336.8
3
_ CHsCH(CHs)CH(CHs)
2,3-Dimethylbutane CH 57.9 - 58.3[8] 331.0-331.4
3
2,2-Dimethylbutane (CH3)3CCH2CHs 49.7 - 50.0[9][10] 322.8-323.0

Experimental Protocols for Boiling Point
Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[11] This physical constant is a key indicator of a
substance's purity and identity. Several experimental methods can be employed for its
determination.

1. Distillation Method:

This is a common and accurate method for determining the boiling point of a liquid, especially
when a sufficient quantity of the substance is available.[12]

o Apparatus Setup: A distillation flask is filled with the liquid sample and a few boiling chips to
ensure smooth boiling. A thermometer is positioned in the neck of the flask with the top of the
bulb level with the side arm leading to the condenser. The condenser is connected to a
receiving flask.

e Procedure: The distillation flask is heated gently. As the liquid boils, the vapor rises and
surrounds the thermometer bulb before passing into the condenser, where it cools and
liquefies, collecting in the receiving flask. The temperature is recorded when it becomes
constant. This stable temperature is the boiling point of the liquid.[12]
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o Data Analysis: For a pure compound, the temperature should remain constant throughout
the distillation process.[12]

2. Capillary Method (Micro Boiling Point Determination):
This method is suitable when only a small amount of the liquid is available.[13]

o Apparatus Setup: A small amount of the liquid is placed in a fusion tube or a small test tube.
A capillary tube, sealed at one end, is inverted and placed in the liquid. The fusion tube is
then attached to a thermometer.

e Procedure: The apparatus is heated in a heating block or a water bath. As the temperature
rises, a stream of bubbles will emerge from the open end of the capillary tube. The heat is
then removed, and the liquid is allowed to cool. The boiling point is the temperature at which
the liquid just begins to enter the capillary tube.[11][14]

o Principle: Initially, the air trapped in the capillary tube expands and escapes. As the liquid is
heated to its boiling point, its vapor pressure equals the atmospheric pressure, and the vapor
fills the capillary tube. Upon cooling, the vapor pressure drops, and the atmospheric
pressure forces the liquid into the capillary.[13]

Visualization of Structure-Property Relationship

The following diagram illustrates the logical relationship between the molecular structure of
hexane isomers and their corresponding boiling points.
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Caption: Relationship between hexane isomer branching and boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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